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Compound of Interest

Compound Name: Curium-244

Cat. No.: B1199346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of
Curium-244 (2*4Cm), a synthetic actinide of significant interest in various research and
industrial applications. This document details its half-life, decay products, and the experimental
methodologies used for their characterization, presented in a format tailored for technical
professionals.

Quantitative Decay Data

The nuclear decay characteristics of Curium-244 are summarized in the following tables. This
data is essential for applications ranging from radioisotope thermoelectric generators to alpha
particle X-ray spectrometers.

Table 1: Half-Life and Decay Modes of Curium-244
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Property Value

Half-Life (t¥%) 18.11 + 0.03 years[1][2]
Primary Decay Mode Alpha (a) Decay[1]
Secondary Decay Mode Spontaneous Fission (SF)[1]
Alpha Decay Branching Ratio > 99.9%]1]

Spontaneous Fission Branching Ratio (.37 £ 0.07) x 1079[1]

Table 2: Principal Alpha Decay Energies and Intensities for Curium-244

Alpha Particle Energy

Emission Probability (%) Daughter Nucleus
(MeV)
5.8048 76.7 240py
5.7627 23.3 240py

Table 3: Decay Chain of Curium-244

. Daughter
Isotope Half-Life Decay Mode(s)
Product(s)
Curium-244 (244Cm) 18.11 years a, SF Plutonium-240 (24°Pu)
Plutonium-240 (2*°Pu) 6561 years a, SF Uranium-236 (23°U)
Uranium-236 (23°U) 2.342 x 107 years a, SF Thorium-232 (#2Th)
: _ , Lead-208 (2°8Pb)
Thorium-232 (232Th) 1.405 x 10%° years a, B~ (in decay chain)

(stable)

Decay Pathway Visualization

The primary decay pathway of Curium-244 is through alpha emission, leading to a cascade of
subsequent decays until a stable nuclide is reached.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://www.researchgate.net/publication/243960979_Gamma_spectrometry_for_quantification_of_trace_amounts_of_actinides_in_concentrated_ammonium_nitrate_solution
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Lead-208 (2°¢Pb)
(Stable)

Plutonium-240 (2*°Pu)
tY% = 6561y

Uranium-236 (23°U)
t2=2.342 x 107 y

Thorium-232 (%2Th)
t¥2 = 1.405 x 10%° y

a, B~ decay series

Curium-244 (244Cm)
t2=18.11y

Click to download full resolution via product page

Caption: Alpha decay chain of Curium-244 to stable Lead-208.

Experimental Protocols

The determination of the half-life and decay products of Curium-244 relies on precise and
accurate radiometric and mass spectrometric techniques. The following sections outline the
methodologies for key experiments.

Determination of Half-Life by Isotope Ratio Mass
Spectrometry

A highly accurate method for determining the half-life of Curium-244 involves measuring the
change in its isotopic abundance over time relative to other long-lived curium isotopes using
thermal ionization mass spectrometry (TIMS).[3]

Experimental Workflow:
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Caption: Workflow for half-life determination using TIMS.

Methodology:

o Sample Preparation: A sample containing Curium-244, along with other curium isotopes
such as Curium-245 and Curium-246 which have much longer half-lives, is chemically
purified to remove isobaric interferences.

o Mass Spectrometric Measurement: The purified curium is deposited onto a metal filament
(typically rhenium or tantalum) and introduced into the ion source of a thermal ionization
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mass spectrometer. The filament is heated to a high temperature, causing the curium atoms
to ionize.

 |sotope Ratio Analysis: The ionized curium isotopes are accelerated and separated based on
their mass-to-charge ratio in a magnetic field. The ion currents for each isotope are
measured simultaneously using multiple collectors. The ratios of 244Cm to the longer-lived
isotopes (e.g., 2*Cm and 24¢Cm) are determined with high precision.

o Temporal Measurement: These isotopic ratio measurements are repeated periodically over a
period of several years.

o Half-Life Calculation: The half-life of Curium-244 is calculated from the observed decrease
in its isotopic abundance relative to the stable reference isotopes over the measured time
interval.

Identification of Daughter Products by Alpha
Spectrometry

Alpha spectrometry is employed to identify the daughter products of Curium-244 decay and to
determine the energies and branching ratios of the emitted alpha particles.

Methodology:

e Source Preparation: A thin, uniform source of Curium-244 is prepared to minimize self-
absorption of the alpha particles. This is typically achieved by electrodeposition or
microprecipitation of a small amount of a purified curium solution onto a polished metal disk.

e Spectrometric Measurement: The prepared source is placed in a vacuum chamber
containing a semiconductor detector (e.g., a silicon surface barrier detector). The alpha
particles emitted from the source strike the detector, creating electron-hole pairs and
generating a charge pulse proportional to the alpha particle's energy.

o Data Acquisition and Analysis: The pulses are amplified and sorted by their amplitude using
a multichannel analyzer to generate an energy spectrum. The positions of the peaks in the
spectrum correspond to the energies of the emitted alpha particles, and the areas of the
peaks are proportional to their emission probabilities. By comparing the measured alpha
energies to known values, the daughter nuclide (Plutonium-240) can be identified.
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Measurement of Spontaneous Fission Branching Ratio

The spontaneous fission branching ratio of Curium-244 can be determined by simultaneously
measuring the alpha decay rate and the spontaneous fission rate from a known quantity of the
isotope.

Methodology:

o Fission Fragment Detection: A common method involves the use of solid-state nuclear track
detectors (SSNTDs). A thin source of Curium-244 is placed in close proximity to the SSNTD.
Fission fragments emitted during spontaneous fission create damage tracks in the detector
material.

» Alpha Particle Counting: The total alpha activity of the source is measured independently
using a well-calibrated alpha detector, such as a gas-flow proportional counter or a liquid
scintillation counter.

o Track Etching and Counting: After a defined exposure time, the SSNTD is chemically etched
to enlarge the fission tracks, which are then counted using an optical microscope.

e Branching Ratio Calculation: The spontaneous fission decay constant is calculated from the
number of fission tracks, the exposure time, and the known amount of Curium-244. The
alpha decay constant is known from the half-life. The spontaneous fission branching ratio is
the ratio of the spontaneous fission decay constant to the total decay constant (alpha +
spontaneous fission).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Nuclear Properties of Curium-
244]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199346#curium-244-half-life-and-daughter-
products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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